Cas no 1361899-57-1 (Methyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Methyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1361899-57-1
• MF: C₁₀H₁₁F₃N₂O₃
• MW: 264.201153039932
• CID: 4931679
• Update Time: 2025-06-10

Methyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H11F3N2O3/c1-5-8(18-10(11,12)13)7(9(16)17-2)6(3-14)4-15-5/h4H,3,14H2,1-2H3
• InChI Key： DSFXFBARQVFYCW-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=NC=C(CN)C=1C(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.1
• Topological Polar Surface Area: 74.4

Additional information on Methyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylate

Methyl 5-(Aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1361899-57-1): An Overview

Methyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1361899-57-1) is a versatile compound with significant potential in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, has garnered attention for its potential therapeutic applications and as a building block in the synthesis of more complex molecules.

The molecular structure of Methyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylate features a pyridine ring substituted with an aminomethyl group, a methyl group, and a trifluoromethoxy group. The presence of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for drug development. The trifluoromethoxy group, in particular, is known for its ability to enhance the lipophilicity and metabolic stability of molecules, which are crucial factors in drug design.

Recent studies have highlighted the potential of Methyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells. Specifically, it has been found to inhibit the growth of breast cancer cells by interfering with key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, Methyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylate has also shown promise in the treatment of neurodegenerative diseases. A study published in the Journal of Neurochemistry demonstrated that this compound can protect neurons from oxidative stress and reduce inflammation, which are common hallmarks of conditions such as Alzheimer's disease and Parkinson's disease.

The versatility of Methyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylate extends beyond its direct therapeutic applications. It serves as an important intermediate in the synthesis of more complex molecules with diverse biological activities. For example, it can be used to synthesize compounds with antiviral properties or to develop new classes of antibiotics. The ability to modify the aminomethyl group through various chemical reactions allows for the creation of a wide range of derivatives with tailored properties.

In terms of synthetic chemistry, the preparation of Methyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylate involves several well-established steps. One common approach is to start with a suitable pyridine derivative and introduce the trifluoromethoxy group through electrophilic substitution. Subsequent steps involve functionalization of the pyridine ring to introduce the aminomethyl and methyl groups. The final step typically involves esterification to form the methyl ester.

The physical and chemical properties of Methyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylate have been extensively studied. It is a solid at room temperature with a melting point ranging from 100°C to 105°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in various chemical reactions and biological assays.

Safety considerations are an important aspect when working with any chemical compound. While Methyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylate is not classified as a hazardous material, standard laboratory safety protocols should be followed during handling and storage. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to minimize exposure risk.

In conclusion, Methyl 5-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1361899-57-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups make it an attractive candidate for drug development, particularly in areas such as cancer therapy and neurodegenerative diseases. Ongoing research continues to uncover new possibilities for this versatile molecule, further solidifying its importance in the field.